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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known chemical and physical

properties of 1-(3,4-Dichlorophenyl)cyclopropanecarbonitrile. Due to the limited availability

of experimental data in public literature, this document primarily presents predicted values for

its physicochemical properties. Information on a general synthetic approach for a structurally

related compound is included to offer insights into potential synthetic routes. Currently, there is

no specific information regarding the biological activity, mechanism of action, or associated

signaling pathways for 1-(3,4-Dichlorophenyl)cyclopropanecarbonitrile. This guide

highlights the existing knowledge gaps and underscores the need for further experimental

investigation to fully characterize this compound for potential applications in research and drug

development.
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1-(3,4-Dichlorophenyl)cyclopropanecarbonitrile, with the CAS number 124276-57-9,

possesses a molecular formula of C₁₀H₇Cl₂N and a molecular weight of 212.08 g/mol .[1][2]

The majority of the available data on its chemical properties are predicted values derived from

computational models.

Table 1: Physicochemical Properties of 1-(3,4-Dichlorophenyl)cyclopropanecarbonitrile

Property Value Source

Molecular Formula C₁₀H₇Cl₂N [1][2]

Molecular Weight 212.08 g/mol [1][2]

Boiling Point 344.1 ± 42.0 °C (Predicted) [1]

Density 1.38 ± 0.1 g/cm³ (Predicted) [1]

Melting Point No data available

Solubility No data available

pKa No data available

logP No data available

It is important to note that experimental validation of these predicted values is crucial for any

application. The lack of data for properties such as melting point, solubility, pKa, and logP

significantly hinders a complete understanding of the compound's behavior in various chemical

and biological systems.

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 1-(3,4-
Dichlorophenyl)cyclopropanecarbonitrile is not readily available in the reviewed literature.

However, a synthetic method for a structurally similar compound, 1-(3,4-

Dichlorophenyl)cyclopentanecarbonitrile, has been documented and may serve as a

foundational reference for developing a synthesis for the cyclopropane derivative.

General Synthetic Approach for a Related Compound (Cyclopentane Analog):
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The synthesis of the cyclopentane analog involves a two-step process:

Deprotonation: 3,4-Dichlorobenzeneacetonitrile is treated with a strong base, such as

sodium hydride, in an aprotic solvent like N,N-dimethylformamide (DMF) under an inert

atmosphere at a reduced temperature (e.g., 0 °C). This step generates a carbanion.

Cyclization: The carbanion is then reacted with a suitable dihaloalkane, in this case, 1,4-

dibromobutane, to form the cyclopentane ring via intramolecular cyclization.

Purification of the final product is typically achieved through chromatographic techniques, such

as flash chromatography on silica gel.

Logical Workflow for Potential Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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